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Compound of Interest

Compound Name: Tioxolone (Standard)

Cat. No.: B001104

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides a comprehensive guide to the

standard personal protective equipment (PPE), handling procedures, and disposal plans for
Tioxolone.

Personal Protective Equipment (PPE)

When handling Tioxolone, it is crucial to use appropriate personal protective equipment to
prevent exposure. Tioxolone is classified as harmful if swallowed, causes skin irritation, serious
eye irritation, and may cause respiratory irritation.[1] Therefore, the following PPE is
mandatory:

o Eye Protection: Chemical safety goggles or glasses that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166 should be worn to
prevent eye contact.[2]

e Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, must be worn to
prevent skin contact.[2]

o Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-
approved respirator should be used.[1] A respiratory protection program that meets OSHA's
29 CFR 1910.134 and ANSI Z88.2 requirements should be in place.[2]
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o Protective Clothing: A lab coat or other protective clothing is required to prevent skin
exposure.[2]

Quantitative Toxicity Data

While specific occupational exposure limits (OELS) such as Permissible Exposure Limits
(PELSs) or Threshold Limit Values (TLVs) have not been established for Tioxolone, the following
toxicity data is available:

Metric Value Species Route Reference

LD50 633 mg/kg Rat Oral [3]

LD50: The lethal dose for 50% of the test population. A lower LD50 indicates higher toxicity.

Safe Handling and Disposal Workflow

The following diagram outlines the standard operating procedure for the safe handling of
Tioxolone, from initial preparation to final disposal. Adherence to these steps is critical for
minimizing risk and ensuring a safe laboratory environment.
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Caption: Workflow for the safe handling and disposal of Tioxolone.
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Disposal Plan

Proper disposal of Tioxolone and any contaminated materials is crucial to prevent
environmental contamination. Follow these steps for waste management:

o Segregation: All Tioxolone waste, including unused product, contaminated labware (e.g.,
vials, pipette tips), and solutions, must be segregated from other laboratory waste.

o Containment: Collect all Tioxolone waste in a dedicated, properly labeled, and sealed
hazardous waste container. The container should be made of a material compatible with the
chemical.

e Labeling: Clearly label the waste container with "Hazardous Waste" and "Tioxolone."

e Disposal: Do not dispose of Tioxolone down the drain or in regular trash. Contact your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor for collection and disposal.

In the event of a spill, evacuate the area, contain the spill with an inert absorbent material, and
collect the material into a sealed container for disposal as hazardous waste. The spill area
should then be decontaminated. Report all spills to your supervisor and EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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